Cas no 97055-73-7 (N,N-dipentylpentan-1-amine;4-methylbenzenesulfonic acid)

N,N-dipentylpentan-1-amine;4-methylbenzenesulfonic acid structure
97055-73-7 structure
Product Name:N,N-dipentylpentan-1-amine;4-methylbenzenesulfonic acid
CAS No:97055-73-7
MF:C22H41NO3S
MW:399.630845785141
CID:2820172
PubChem ID:71331632
Update Time:2025-04-21

N,N-dipentylpentan-1-amine;4-methylbenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 97055-73-7
    • 4-Methylbenzene-1-sulfonic acid--N,N-dipentylpentan-1-amine (1/1)
    • DTXSID00760197
    • N,N-dipentylpentan-1-amine;4-methylbenzenesulfonic acid
    • Inchi: 1S/C15H33N.C7H8O3S/c1-4-7-10-13-16(14-11-8-5-2)15-12-9-6-3;1-6-2-4-7(5-3-6)11(8,9)10/h4-15H2,1-3H3;2-5H,1H3,(H,8,9,10)
    • InChI Key: XKXYHMGUQSSXFR-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.N(CCCCC)(CCCCC)CCCCC

Computed Properties

  • Exact Mass: 399.28071534Da
  • Monoisotopic Mass: 399.28071534Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 13
  • Complexity: 305
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66Ų
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